5-Chloro-2-((2-nitrobenzyl)thio)aniline
Cat. No. B1385729
M. Wt: 294.76 g/mol
InChI Key: YLPYNBWHBNDHKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08877804B2
Procedure details
Following General Procedure A, the title compound (548 mg, 95%) was prepared from 2-amino-4-chlorobenzenethiol (441 mg, 2.76 mmol), 1-(bromomethyl)-2-nitrobenzene (398 mg, 1.84 mmol) and K2CO3 (1.27 g, 9.21 mmol) in DMF (20 ml).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[SH:9].Br[CH2:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[N+:18]([O-:20])=[O:19].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[Cl:8][C:6]1[CH:5]=[CH:4][C:3]([S:9][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=2[N+:18]([O-:20])=[O:19])=[C:2]([CH:7]=1)[NH2:1] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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441 mg
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Type
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reactant
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Smiles
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NC1=C(C=CC(=C1)Cl)S
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Name
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Quantity
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398 mg
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Type
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reactant
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Smiles
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BrCC1=C(C=CC=C1)[N+](=O)[O-]
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Name
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Quantity
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1.27 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(N)C1)SCC1=C(C=CC=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 548 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 101% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
